Cas no 1564510-36-6 (2-(1-Methyl-1h-1,2,3,4-tetrazol-5-yl)propanoic acid)

2-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)propanoic acid is a heterocyclic carboxylic acid derivative featuring a tetrazole ring system substituted with a methyl group and a propanoic acid side chain. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a bioisostere for carboxylic acids, offering improved metabolic stability and enhanced binding affinity in drug design. Its structural versatility allows for applications in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. The tetrazole moiety contributes to increased lipophilicity and bioavailability, making it a valuable intermediate in the preparation of pharmacologically active compounds.
2-(1-Methyl-1h-1,2,3,4-tetrazol-5-yl)propanoic acid structure
1564510-36-6 structure
Product Name:2-(1-Methyl-1h-1,2,3,4-tetrazol-5-yl)propanoic acid
CAS No:1564510-36-6
MF:C5H8N4O2
MW:156.14262008667
CID:5704696
PubChem ID:67836712
Update Time:2025-06-26

2-(1-Methyl-1h-1,2,3,4-tetrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1139355
    • 2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanoic acid
    • 1564510-36-6
    • SCHEMBL9380978
    • 1H-Tetrazole-5-acetic acid, α,1-dimethyl-
    • 2-(1-Methyl-1h-1,2,3,4-tetrazol-5-yl)propanoic acid
    • Inchi: 1S/C5H8N4O2/c1-3(5(10)11)4-6-7-8-9(4)2/h3H,1-2H3,(H,10,11)
    • InChI Key: YJHZPFBPXPNHPF-UHFFFAOYSA-N
    • SMILES: OC(C(C)C1=NN=NN1C)=O

Computed Properties

  • Exact Mass: 156.06472551g/mol
  • Monoisotopic Mass: 156.06472551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 80.9Ų

Experimental Properties

  • Density: 1.52±0.1 g/cm3(Predicted)
  • Boiling Point: 428.2±24.0 °C(Predicted)
  • pka: 3.46±0.26(Predicted)

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Additional information on 2-(1-Methyl-1h-1,2,3,4-tetrazol-5-yl)propanoic acid

2-(1-Methyl-1h-1,2,3,4-tetrazol-5-yl)propanoic acid (CAS No. 1564510-36-6): An Overview

2-(1-Methyl-1h-1,2,3,4-tetrazol-5-yl)propanoic acid (CAS No. 1564510-36-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of tetrazoles, which are known for their diverse applications in pharmaceuticals and agrochemicals. The tetrazole ring is a five-membered heterocyclic structure containing four nitrogen atoms and one carbon atom, making it highly versatile in terms of chemical reactivity and biological activity.

The molecular formula of 2-(1-Methyl-1h-1,2,3,4-tetrazol-5-yl)propanoic acid is C7H9N5O2, with a molecular weight of approximately 187.17 g/mol. The compound features a propanoic acid moiety attached to a 1-methyltetrazole ring, which imparts specific physicochemical properties that are crucial for its biological activities. The presence of the carboxylic acid group makes the compound potentially useful in various pharmaceutical applications, such as anti-inflammatory agents and enzyme inhibitors.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2-(1-Methyl-1h-1,2,3,4-tetrazol-5-yl)propanoic acid. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-(1-Methyl-1h-1,2,3,4-tetrazol-5-yl)propanoic acid has also been investigated for its potential as an anticancer agent. Research has demonstrated that the compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the PI3K/Akt pathway, which is frequently dysregulated in many types of cancer. This suggests that 2-(1-Methyl-1h-1,2,3,4-tetrazol-5-yl)propanoic acid could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 2-(1-Methyl-1h-1,2,3,4-tetrazol-5-yl)propanoic acid have also been studied to assess its suitability as a therapeutic agent. Preclinical studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These findings suggest that it could be developed into an orally administered drug with minimal side effects.

In addition to its therapeutic potential, 2-(1-Methyl-1h-1,2,3,4-tetrazol-5-yl)propanoic acid has been explored for its use in agrochemical applications. The tetrazole ring is known for its ability to enhance the stability and efficacy of various agrochemicals. Research has shown that this compound can improve the performance of herbicides and pesticides by enhancing their solubility and bioavailability in soil and plants.

The synthesis of 2-(1-Methyl-1h-1,2,3,4-tetrazol-5-yl)propanoic acid has been optimized using various synthetic routes to ensure high yields and purity. One common method involves the reaction of 2-bromopropanoic acid with 5-amino tetrazole followed by methylation to form the desired product. The synthetic process can be fine-tuned to produce large quantities of the compound with consistent quality for both research and commercial purposes.

In conclusion, 2-(1-Methyl-1h-1,2,3,4-tetrazol-5-yl)propanoic acid (CAS No. 1564510-36-6) is a versatile compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an important role in advancing medical treatments and agricultural practices.

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